ADENOSINE-8-14C 5/'-DIPHOSPHATE AMMONIUM

• CAS No.: 134907-90-7
• Molecular Formula: C10H24N8O10P2
• Molecular Weight: 480.310682

Description

ADENOSINE-8-14C 5'-DIPHOSPHATE AMMONIUM is a radiolabeled derivative of adenosine diphosphate (ADP) featuring a carbon-14 isotope at the 8-position of the adenine ring and an ammonium counterion. Its molecular formula is C₁₀H₁₇N₅O₁₆P₄ (based on structural analogs in ). This compound is critical in tracer studies to investigate metabolic pathways, enzyme kinetics, and nucleotide interactions due to its radioactive label, which enables precise tracking in biological systems . Unlike standard ADP, the 14C label enhances its utility in autoradiography and quantitative assays, while the ammonium counterion improves solubility in aqueous buffers compared to sodium or potassium salts .

Comparison with Similar Compounds

Structural Analogs: Phosphate Group Variations

Adenosine 5'-Diphosphate (ADP)

• Structure : Adenine + ribose + two phosphate groups at the 5'-position.
• Role : Central to energy transfer (e.g., ATP synthesis) and enzymatic redox reactions.
• Key Difference : Lacks the 14C isotope and ammonium counterion, making it unsuitable for tracer studies .

Adenosine 3',5'-Diphosphate (PpApp)

• Structure : Two pyrophosphate groups at the 3' and 5' positions.
• Role : Involved in bacterial stringent response and nucleotide signaling.
• Key Difference : Distinct phosphate positioning alters substrate specificity in enzymatic reactions compared to 5'-diphosphates .

Adenosine Monophosphate (AMP)

• Structure : Single phosphate group at the 5'-position.
• Role : Precursor for ADP/ATP synthesis and allosteric modulator.
• Key Difference : Lower phosphorylation state limits energy transfer capacity .

Table 1: Structural Comparison

Compound	Phosphate Groups	Isotope	Counterion	Key Function
ADENOSINE-8-14C 5'-DIPHOSPHATE AMMONIUM	5'-diphosphate	14C	Ammonium	Metabolic tracing
ADP	5'-diphosphate	None	Variable	Energy transfer
PpApp	3',5'-diphosphate	None	Variable	Bacterial signaling
AMP	5'-monophosphate	None	Variable	Precursor for ADP/ATP

Isotopic and Substituted Analogs

8-Bromo-AMP and 8-Methyl-AMP

• Structure : Halogen (Br) or methyl (CH₃) substituent at the 8-position of adenine.
• Role : Used in crystallography and enzyme inhibition studies.
• Key Difference: These non-radioactive analogs stabilize specific ribose conformations but lack utility in tracer assays .

Cytidine 5'-Diphosphate (CDP)

• Structure : Cytosine + ribose + 5'-diphosphate.
• Role : Substrate for ribonucleotide reductase in DNA synthesis.
• Key Difference : CDP reduction requires higher Mg²⁺ concentrations (3–4 mM) compared to ADP (0.1 mM), indicating divergent enzyme interactions .

Table 2: Isotopic and Functional Comparison

Compound	Modification	Enzyme Interaction Example	Research Application
ADENOSINE-8-14C 5'-DIPHOSPHATE AMMONIUM	14C label	Tracer in kinase/phosphatase assays	Metabolic flux analysis
8-Bromo-AMP	Bromine substituent	Stabilizes C2'-endo ribose conformation	Structural studies
CDP	Cytosine base	Mg²⁺-dependent reductase activity	Nucleotide metabolism studies

Counterion Variants

Sodium ADP

• Role : Common in biochemical assays due to high solubility.
• Key Difference : Sodium ions may interfere with Na⁺-sensitive systems, whereas ammonium salts are preferable in pH-sensitive environments .

Ammonium Dihydrogen Phosphate (ADP)

• Structure: Inorganic ammonium-phosphate salt.
• Role : Buffer component or fertilizer.
• Key Difference : Lacks nucleotide structure, limiting biological relevance .

Table 3: Counterion Impact

Compound	Counterion	Solubility	Compatibility
ADENOSINE-8-14C 5'-DIPHOSPHATE AMMONIUM	Ammonium	High	Compatible with volatile buffers
Sodium ADP	Sodium	High	May interfere with Na⁺-dependent systems
Ammonium Dihydrogen Phosphate	Ammonium	Moderate	Non-biological applications